N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cycloheptyl]acetamide

• IUPAC Name: N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cycloheptyl]acetamide
• InChI: InChI=1S/C14H21N3O2/c1-10(18)16-14(8-4-2-3-5-9-14)13-15-12(19-17-13)11-6-7-11/h11H,2-9H2,1H3,(H,16,18)
• InChI Key: KCWKCIUYUYSWCE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1(CCCCCC1)C2=NOC(=N2)C3CC3
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cycloheptyl]acetamide, also known as CX717, is a nootropic drug that has been studied for its potential cognitive enhancing effects. This compound belongs to the class of ampakines, a group of compounds that modulate the activity of AMPA receptors in the brain.

Mechanism of Action

N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cycloheptyl]acetamide modulates the activity of AMPA receptors in the brain. AMPA receptors are ionotropic glutamate receptors that play a key role in synaptic transmission and plasticity. By enhancing the activity of AMPA receptors, this compound increases the strength of synaptic connections, which in turn can improve learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in synaptic plasticity and neurogenesis. This compound has also been shown to increase the release of acetylcholine, a neurotransmitter that is involved in cognitive processes such as attention and memory.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cycloheptyl]acetamide is that it has a long half-life, which allows for sustained cognitive enhancement over a period of several hours. However, this compound has also been shown to have a narrow therapeutic window, meaning that it can be toxic at high doses. Additionally, this compound has not been extensively studied for its potential side effects, and more research is needed in this area.

Future Directions

There are several potential future directions for research on N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cycloheptyl]acetamide. One area of interest is the development of more potent and selective ampakines that can target specific subtypes of AMPA receptors. Another area of interest is the investigation of the potential therapeutic applications of this compound, such as in the treatment of cognitive impairment due to aging or disease. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential side effects and toxicity.

Synthesis Methods

The synthesis of N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cycloheptyl]acetamide involves the reaction of 5-cyclopropyl-1,2,4-oxadiazole-3-carboxylic acid with cyclohexylmethylamine and acetic anhydride. The reaction is carried out under reflux conditions in the presence of a catalyst such as triethylamine. The resulting product is then purified by column chromatography to obtain this compound in its pure form.

Scientific Research Applications

N-[1-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)cycloheptyl]acetamide has been studied for its potential cognitive enhancing effects in both animal and human studies. In animal studies, this compound has been shown to improve learning and memory in rats and mice. In human studies, this compound has been shown to improve cognitive performance in healthy volunteers, as well as in individuals with cognitive impairment due to aging or disease.